Cas no 1261900-02-0 (4-(3-Methylsulfonylaminophenyl)-2-nitrophenol)

• Product Name: 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol
• CAS No: 1261900-02-0
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• MDL: MFCD18316000
• CID: 2762188
• PubChem ID: 53221725
• Update Time: 2025-07-20

4-(3-Methylsulfonylaminophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol, 95%
• MFCD18316000
• DTXSID70686335
• N-(4'-Hydroxy-3'-nitro[1,1'-biphenyl]-3-yl)methanesulfonamide
• 4-(3-METHYLSULFONYLAMINOPHENYL)-2-NITROPHENOL
• 1261900-02-0
• 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol

• MDL： MFCD18316000
• Inchi： 1S/C13H12N2O5S/c1-21(19,20)14-11-4-2-3-9(7-11)10-5-6-13(16)12(8-10)15(17)18/h2-8,14,16H,1H3
• InChI Key： SFYLEVKITQLSAN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Exact Mass: 308.04669266Da
• Monoisotopic Mass: 308.04669266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol

Comprehensive Overview of 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol (CAS No. 1261900-02-0): Properties, Applications, and Industry Insights

4-(3-Methylsulfonylaminophenyl)-2-nitrophenol (CAS No. 1261900-02-0) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This nitrophenol derivative contains both methylsulfonamide and nitro functional groups, making it valuable for designing drug intermediates and advanced polymers. Recent studies highlight its potential as a building block for kinase inhibitors and photoactive materials, aligning with the growing demand for targeted therapies and smart materials in biomedical applications.

The molecular structure of 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol enables diverse reactivity patterns. The electron-withdrawing nitro group at the 2-position influences the acidity of the phenolic hydroxyl, while the 3-methylsulfonylamino moiety contributes to hydrogen bonding capacity. These properties are frequently searched in relation to "structure-activity relationships" and "molecular docking studies," reflecting industry interest in rational drug design. Analytical techniques like HPLC-MS (high-performance liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) are typically employed for characterization, addressing common queries about "compound purity analysis" in research forums.

In pharmaceutical contexts, this compound's aromatic system serves as a scaffold for developing small molecule modulators. Its sulfonamide group – a hotspot in searches for "drug-like properties" – enhances bioavailability, as evidenced by recent publications on bioisosteric replacements. The compound's nitrophenol core also shows promise in material science, particularly in designing photoresponsive polymers, a trending topic in "stimuli-responsive materials" research. Researchers often investigate its solubility parameters (logP ~2.8) and thermal stability (decomposition >200°C) for formulation development.

Synthetic routes to 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol typically involve multistep organic synthesis from commercially available 3-aminophenol derivatives. Optimized procedures emphasize green chemistry principles – a highly searched term – using catalysts like palladium complexes for C-N coupling reactions. Patent literature suggests applications in electronic materials, particularly as charge transport components in OLED (organic light-emitting diode) technologies, connecting to popular searches about "organic electronics advancements."

From a regulatory perspective, the compound's safety profile remains under active investigation. While not classified as hazardous under major chemical inventories, proper handling of nitroaromatic compounds requires attention to industrial hygiene standards – a frequent concern in laboratory safety queries. Environmental fate studies indicate moderate biodegradability, with research ongoing regarding advanced oxidation processes for wastewater treatment containing similar structures.

The commercial availability of 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol through specialty chemical suppliers meets demand from researchers exploring structure-property relationships. Market analysis reveals growing interest from Asia-Pacific pharmaceutical innovators, particularly for kinase inhibitor development – a trending search phrase in medicinal chemistry. Custom synthesis services increasingly offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies, addressing the need for tracer compounds in drug discovery.

Emerging applications leverage the compound's chromophoric properties for analytical sensor development, coinciding with increased searches for "chemical sensing technologies." Its pH-dependent fluorescence makes it suitable for designing molecular probes, particularly in intracellular imaging studies. Recent conference presentations highlight modifications creating water-soluble derivatives – a key challenge discussed in "bioimaging agent design" forums.

Quality control protocols for 4-(3-Methylsulfonylaminophenyl)-2-nitrophenol emphasize spectroscopic purity verification (typically >98% by HPLC) and residual solvent analysis, addressing GMP (Good Manufacturing Practice) requirements for pharmaceutical intermediates. Stability studies under various storage conditions (–20°C, inert atmosphere) provide data frequently requested in "compound handling guidelines" searches. These protocols support the compound's use in preclinical research pipelines worldwide.